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Compound of Interest

Compound Name: 2-Amino-2'-bromoacetophenone

CAS No.: 58585-01-6

Cat. No.: B1601957

Get Quote

CAS Number: 876063-70-6 (Hydrochloride salt) Primary IUPAC Name: 2-Amino-1-(2-

bromophenyl)ethan-1-one hydrochloride

Part 1: Executive Summary & Nomenclature Alert
2-Amino-2'-bromoacetophenone (specifically the hydrochloride salt, CAS 876063-70-6) is a

specialized phenacylamine derivative used primarily as a building block in the synthesis of

fused heterocyclic compounds, including imidazoles, thiazoles, and potentially quinazolines.

⚠️ Critical Nomenclature & Isomer Distinction
The chemical name "2-Amino-2'-bromoacetophenone" is often subject to ambiguity in

commercial catalogs due to inconsistent numbering conventions between the acetophenone

side chain and the phenyl ring. Researchers must distinguish between two critical isomers

before procurement or synthesis:
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Feature
Target Compound (This

Guide)
Common Isomer (Caution)

Common Name
2-Amino-2'-

bromoacetophenone

2-Bromo-2'-

aminoacetophenone

IUPAC Name
2-Amino-1-(2-

bromophenyl)ethanone

2-Bromo-1-(2-

aminophenyl)ethanone

CAS Number 876063-70-6 (HCl salt) 58585-01-6

Structure
Side chain: -NH₂ Ring: -Br

(Ortho)

Side chain: -Br Ring: -NH₂

(Ortho)

Primary Use
Synthesis of imidazoles,

oxazoles

Synthesis of indoles (e.g., via

cyclization)

This guide focuses on CAS 876063-70-6, where the amino group is on the alpha-carbon

(position 2) and the bromine is on the phenyl ring (position 2').

Part 2: Chemical Identity & Physicochemical
Properties[2][3][4]
The free base of 2-amino-1-(2-bromophenyl)ethanone is kinetically unstable, prone to rapid

self-condensation into dihydropyrazines. Consequently, it is almost exclusively synthesized,

stored, and utilized as the hydrochloride salt.

Table 1: Physicochemical Constants (HCl Salt)
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Property Value Notes

Molecular Formula C₈H₉BrClNO (C₈H₈BrNO[1] · HCl)

Molecular Weight 250.52 g/mol Free base MW: 214.06

Appearance Off-white to pale yellow solid Hygroscopic

Solubility Water, Methanol, DMSO
Poor solubility in non-polar

solvents

Melting Point >200°C (Decomposes) Exact MP varies by crystallinity

Storage -20°C, Inert Atmosphere
Store under Argon/Nitrogen;

Desiccate

Part 3: Synthetic Routes & Methodology
The synthesis of 2-amino-1-(2-bromophenyl)ethanone hydrochloride typically proceeds via the

Delépine Reaction or Gabriel Synthesis to avoid the formation of secondary/tertiary amines,

which are common byproducts of direct alkylation with ammonia.

Primary Synthetic Pathway (Delépine Route)
This method is preferred for its mild conditions and high specificity for primary amines.

Bromination: 2'-Bromoacetophenone is brominated at the alpha position using Bromine (

) or Phenyltrimethylammonium tribromide (PTAB) to yield 2,2'-dibromoacetophenone.

Quaternization: The alpha-bromo ketone reacts with Hexamethylenetetramine (HMTA) in

chloroform or ethanol to form the quaternary hexaminium salt.

Hydrolysis: Acidic hydrolysis (HCl/EtOH) cleaves the HMTA moiety, releasing the primary

amine as the hydrochloride salt.

2'-Bromoacetophenone
(1-(2-bromophenyl)ethanone)

2,2'-Dibromoacetophenone
(Alpha-bromo intermediate)

Br2 / AcOH
or PTAB Hexaminium Salt

(Precipitate)

HMTA
CHCl3, Reflux 2-Amino-1-(2-bromophenyl)ethanone HCl

(CAS 876063-70-6)

HCl (conc.)
EtOH, Reflux
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Figure 1: Synthesis of 2-Amino-1-(2-bromophenyl)ethanone HCl via the Delépine Reaction.

Detailed Protocol (Delépine Method)
Step 1 (Bromination): Dissolve 1-(2-bromophenyl)ethanone (1.0 eq) in glacial acetic acid.

Add bromine (1.0 eq) dropwise at <20°C to prevent poly-bromination. Quench with water,

extract with DCM, and concentrate to obtain the alpha-bromo intermediate.

Step 2 (Salt Formation): Dissolve the alpha-bromo intermediate in chloroform. Add

Hexamethylenetetramine (1.05 eq). Stir at room temperature or mild reflux. The hexaminium

salt will precipitate. Filter and wash with ether.

Step 3 (Hydrolysis): Suspend the salt in Ethanol:Conc. HCl (5:1). Reflux for 2-4 hours. Cool

to 0°C. The product crystallizes as the hydrochloride salt. Filter and recrystallize from

MeOH/Et2O if necessary.

Part 4: Reactivity Profile & Applications
The core utility of 2-amino-1-(2-bromophenyl)ethanone lies in its bifunctionality: it possesses a

nucleophilic amine and an electrophilic carbonyl, with a proximal aryl bromide handle for

subsequent cross-coupling (e.g., Suzuki-Miyaura).

Heterocycle Formation
The compound serves as a precursor for 2,4-disubstituted imidazoles and thiazoles.

Hantzsch Thiazole Synthesis: Reaction with thioamides yields thiazoles.

Imidazole Synthesis: Condensation with cyanamide or nitriles yields 2-aminoimidazoles or 2-

substituted imidazoles.

Self-Condensation Hazard
If the free base is generated in situ without a trapping agent, it undergoes dimerization to form

2,5-bis(2-bromophenyl)pyrazine.
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Control Measure: Always maintain acidic conditions until the electrophile (e.g., nitrile,

thioamide) is present in the reaction matrix.

2-Amino-1-(2-bromophenyl)ethanone
(Reactive Free Base)

Dihydropyrazine Dimer
(Unwanted Side Product)

pH > 7
No Electrophile

2-Substituted Imidazole
(Target Heterocycle)

+ R-CN / Heat

2-Substituted Thiazole
(Target Heterocycle)

+ R-CS-NH2
(Hantzsch)

Click to download full resolution via product page

Figure 2: Divergent reactivity pathways: Cyclization vs. Dimerization.[2][3]

Part 5: Handling & Safety Protocols
Storage Stability

Hygroscopicity: The HCl salt is hygroscopic. Moisture absorption leads to hydrolysis and

degradation.

Protocol: Store in amber vials with a Teflon-lined cap, sealed under Argon, at -20°C.

Toxicology & PPE
Lachrymator Potential: While the salt is stable, any residual alpha-bromo ketone

intermediate is a potent lachrymator (tear gas agent).

Skin/Eye Contact: Causes severe irritation.

PPE: Nitrile gloves, safety goggles, and a functional fume hood are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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